N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoylphosphatidylethanolamine
N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoylphosphatidylethanolamine
Brand Name:
Vulcanchem
CAS No.:
115044-45-6
VCID:
VC0054467
InChI:
InChI=1S/C64H102N3O14PS2/c1-7-13-15-17-19-21-23-25-27-29-31-33-35-37-62(68)77-50-54(80-63(69)38-36-34-32-30-28-26-24-22-20-18-16-14-8-2)51-79-82(70,71)78-46-45-65-83(72,73)55-41-44-58(61(49-55)84(74,75)76)64-56-42-39-52(66(9-3)10-4)47-59(56)81-60-48-53(40-43-57(60)64)67(11-5)12-6/h39-44,47-49,54,65H,7-38,45-46,50-51H2,1-6H3,(H-,70,71,74,75,76)
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC)S(=O)(=O)[O-])OC(=O)CCCCCCCCCCCCCCC
Molecular Formula:
C64H102N3O14PS2
Molecular Weight:
1232.6 g/mol
N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoylphosphatidylethanolamine
CAS No.: 115044-45-6
Main Products
VCID: VC0054467
Molecular Formula: C64H102N3O14PS2
Molecular Weight: 1232.6 g/mol
CAS No. | 115044-45-6 |
---|---|
Product Name | N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoylphosphatidylethanolamine |
Molecular Formula | C64H102N3O14PS2 |
Molecular Weight | 1232.6 g/mol |
IUPAC Name | 2-[3-(diethylamino)-6-diethylazaniumylidenexanthen-9-yl]-5-[2-[2,3-di(hexadecanoyloxy)propoxy-hydroxyphosphoryl]oxyethylsulfamoyl]benzenesulfonate |
Standard InChI | InChI=1S/C64H102N3O14PS2/c1-7-13-15-17-19-21-23-25-27-29-31-33-35-37-62(68)77-50-54(80-63(69)38-36-34-32-30-28-26-24-22-20-18-16-14-8-2)51-79-82(70,71)78-46-45-65-83(72,73)55-41-44-58(61(49-55)84(74,75)76)64-56-42-39-52(66(9-3)10-4)47-59(56)81-60-48-53(40-43-57(60)64)67(11-5)12-6/h39-44,47-49,54,65H,7-38,45-46,50-51H2,1-6H3,(H-,70,71,74,75,76) |
Standard InChIKey | NHMNXIHGKOHXQR-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC)S(=O)(=O)[O-])OC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNS(=O)(=O)C1=CC(=C(C=C1)C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC)S(=O)(=O)[O-])OC(=O)CCCCCCCCCCCCCCC |
Synonyms | N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine N-(lissamine-rhodamine B sulfonyl)-1,2-dipalmitoylphosphatidylethanolamine NLRBS-DPPC |
PubChem Compound | 74986 |
Last Modified | Nov 11 2021 |
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